Cas no 1805486-65-0 (Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate
• CAS No: 1805486-65-0
• MF: C₁₂H₈F₅NO₄
• MW: 325.188241004944
• CID: 4796296
• Update Time: 2025-05-24

Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F5NO4/c1-2-20-10(19)7-4-8(21-11(13)14)9(3-6(7)5-18)22-12(15,16)17/h3-4,11H,2H2,1H3
• InChI Key： MUJFPGIWHNKLAD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OCC)C(C#N)=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 4
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate

Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate (CAS No: 1805486-65-0)

Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate, with the CAS number 1805486-65-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group, a difluoromethoxy group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate involves advanced organic synthesis techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have highlighted the importance of fluorinated substituents in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of both difluoromethoxy and trifluoromethoxy groups in this compound suggests potential applications in drug design, particularly in the development of agents targeting specific biological pathways.

One of the most intriguing aspects of this compound is its electronic properties, which are heavily influenced by the electron-withdrawing cyano and fluoro groups. These properties make it a promising candidate for use in electronic materials, such as organic semiconductors or advanced polymers. Researchers have explored its potential as a building block for constructing functional materials with tailored electronic characteristics.

Moreover, the compound's stability under various environmental conditions has been a topic of recent investigations. Studies have shown that Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate exhibits remarkable resistance to degradation, which is crucial for its application in long-lasting materials or formulations. This stability is attributed to the strong carbon-fluorine bonds present in the molecule, which are known for their high bond dissociation energies.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, making it a promising lead compound for drug development. However, further research is required to fully understand its pharmacokinetics and efficacy in vivo.

The versatility of Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate extends to its use as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification by introducing additional functional groups, enabling chemists to explore a wide range of chemical space with potential applications in diverse fields.

From an environmental perspective, the compound's low toxicity profile and high stability suggest that it may pose minimal risks during handling and disposal. However, as with all chemicals, proper safety protocols should be followed to ensure safe usage and minimize environmental impact.

In conclusion, Ethyl 2-cyano-5-difluoromethoxy-4-(trifluoromethoxy)benzoate (CAS No: 1805486-65-0) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a key player in future innovations within these fields.